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Compound of Interest

Compound Name: o-Methoxybenzenesulphinic acid
CAS No.: 13165-78-1
Cat. No.: B080541
Get Quote
. J

o-Anisic acid, systematically known as 2-methoxybenzoic acid, is an aromatic carboxylic acid
that serves as a pivotal intermediate in a multitude of applications, from pharmaceutical
synthesis to the fragrance industry.[1][2] Its structure, featuring a methoxy group (-OCH?3)
positioned ortho to a carboxylic acid group (-COOH) on a benzene ring, imparts a unique
combination of physical and chemical properties that are of significant interest to researchers
and drug development professionals.[3] This guide provides a comprehensive exploration of
these properties, grounded in established scientific principles and experimental data, to offer
field-proven insights for its effective application.

Molecular and Structural Characteristics

o-Anisic acid is a colorless to white crystalline solid with the molecular formula CsHsOs and a
molecular weight of 152.15 g/mol .[3][4][5] Its structure is foundational to its behavior,
influencing everything from its melting point to its reactivity.
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Caption: Molecular structure of o-Anisic Acid (2-Methoxybenzoic Acid).

X-ray diffraction studies have confirmed that in the solid state, o-anisic acid molecules form
intermolecular hydrogen-bonded dimers through their carboxyl groups.[6][7] Both the methoxy
and carboxyl groups are essentially coplanar with the benzene ring.[7] This dimerization is a
key factor influencing its crystalline structure and melting point.

Core Physical Properties

The physical characteristics of o-anisic acid are critical for determining appropriate solvents,
predicting its behavior in formulations, and designing purification strategies. Key quantitative
data are summarized below.
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Property Value Source(s)
Molecular Formula CsHsOs3 [21[3114]
Molecular Weight 152.15 g/mol [31141[5]
CAS Number 579-75-9 [1][4]
Appearance White to off-white crystalline RG]
solid/powder

Melting Point 98-106 °C [31[41[5]
Boiling Point ~280 °C at 760 mmHg [31[8]

Water Solubility

Approx. 4-5 g/L at 25-30 °C

[1I(31[5]

Acidity (pKa) 4.09 [3][4]
LogP (Octanol/Water) 1.6 - 2.046 [319]
Density ~1.348 g/cm3 [8]

o-Anisic acid exhibits limited solubility in water but is freely soluble in common organic solvents

such as ethanol, chloroform, ethyl acetate, ether, and acetone.[1][2][3][10] This solubility profile

is consistent with its structure, which contains both a polar carboxylic acid group and a larger,

less polar methoxy-substituted benzene ring.

Spectroscopic Profile

Spectroscopic analysis is indispensable for the structural elucidation and purity assessment of

o-anisic acid.

e 1H NMR: The proton NMR spectrum will characteristically show a singlet for the methoxy (-

OCHs) protons around 3.9 ppm. The aromatic protons will appear as a complex multiplet in

the 6.9-8.1 ppm region. The acidic proton of the carboxyl group will present as a broad

singlet at a significantly downfield chemical shift (typically >10 ppm), which is exchangeable

with D20.

» IR Spectroscopy: The infrared spectrum provides clear evidence of the key functional

groups. A broad absorption band in the 2500-3300 cm~* region is characteristic of the O-H
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stretching of the hydrogen-bonded carboxylic acid. A sharp, strong peak will appear around
1700 cm~1 corresponding to the C=0 (carbonyl) stretch. C-O stretching vibrations for the
ether and carboxylic acid will be visible in the 1250-1300 cm~1 region, and aromatic C-H and
C=C bands will also be present.

e Mass Spectrometry: Electron ionization mass spectrometry will show a molecular ion peak
(M*) at m/z = 152. Key fragmentation patterns often involve the loss of a methoxy group (-
OCHs, m/z = 31) to give a fragment at m/z = 121, and the loss of a carboxyl group (-COOH,
m/z = 45) to give a fragment at m/z = 107.

Chemical Properties and Reactivity

The chemical behavior of o-anisic acid is dominated by its carboxylic acid functionality and the
influence of the methoxy group on the aromatic ring.

Acidity and the Ortho Effect

With a pKa of approximately 4.09, o-anisic acid is a weak acid.[3][4] Its acidity is notably
influenced by the "ortho effect.” Generally, any group in the ortho position of benzoic acid,
regardless of its electronic nature, increases the acid strength compared to its meta and para
isomers. This is attributed to steric hindrance, where the ortho-substituent (in this case, -OCHs)
forces the -COOH group out of the plane of the benzene ring.[11] This disrupts the coplanarity,
leading to enhanced stabilization of the carboxylate anion upon deprotonation.[11]
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Caption: The Ortho Effect in o-Anisic Acid leading to increased acidity.

Key Reactions

o Reactions of the Carboxylic Acid: As a typical carboxylic acid, it readily undergoes reactions

such as:

o Esterification: Reacts with alcohols in the presence of an acid catalyst to form esters. This
IS a cornerstone reaction for its use in the fragrance and flavor industries.[1][2]

o Acid Halide Formation: Can be converted to o-anisoyl chloride using reagents like thionyl

chloride (SOCI2) or oxalyl chloride.

o Amide Formation: Reacts with amines to form amides, a critical transformation in the

synthesis of many pharmaceutical compounds.
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» Electrophilic Aromatic Substitution: The methoxy group is a strong activating, ortho-para
directing group, while the carboxylic acid group is a deactivating, meta-directing group. The
powerful activating effect of the methoxy group typically dominates, directing incoming
electrophiles to the positions ortho and para to it (positions 3 and 5).

Stability and Incompatibilities

0-Anisic acid is stable under normal laboratory conditions.[9][12] However, it is incompatible
with strong oxidizing agents and strong bases.[1][9][12] Care should be taken to avoid
conditions of intense heat, as this can lead to the formation of explosive mixtures with air.

Experimental Protocol: Potentiometric Titration for
pKa Determination

This protocol provides a reliable method for experimentally verifying the pKa of o-anisic acid. It
relies on monitoring the pH of a solution as a strong base is added, allowing for the
determination of the half-equivalence point where pH = pKa.
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Prepare 0.01 M Calibrate pH Meter
o-Anisic Acid Solution (pH 4, 7, 10 buffers)

Titration t : :
Place acidasglut%en lljrl? beaker,| [Standardize ~0.1 M
’ NaOH Solution

add stir bar, insert pH probe /

Titrate with NaOH:
Add small, precise aliquots
of NaOH titrant

Record Data:
Log pH after each addition
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Plot Data:
Graph pH (y-axis) vs.
VVolume of NaOH added (x-axis)

Determine Equivalence Point
(steepest point of curve)

Determine Half-Equivalence Point
(Volume = 1/2 Equivalence Volume)

Find pKa:
pKa = pH at the
half-equivalence point
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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